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Compound of Interest

Compound Name: Aminoethyl nitrate

Cat. No.: B123977 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Aminoethyl nitrate (CAS 646-02-6) is not

readily available. The following guidance is based on best practices for handling similar organic

nitrate compounds and general laboratory safety protocols. Researchers should always

conduct a thorough risk assessment for their specific experimental conditions.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Aminoethyl nitrate. The procedural

guidance herein is intended to supplement, not replace, institutional safety protocols and

professional judgment.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is crucial to minimize exposure risk.

The following table summarizes the recommended PPE for handling Aminoethyl nitrate.
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Protection Type Required Equipment Purpose

Eye and Face

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a significant splash hazard.

[1][2]

Protects against splashes and

vapors that can cause serious

eye irritation or damage.

Hand

Disposable nitrile gloves are

recommended for incidental

contact.[3] For prolonged

contact, consult the glove

manufacturer's compatibility

chart.

Prevents skin contact. Gloves

should be inspected before

use and disposed of

immediately if contaminated.[3]

[4]

Body
A standard laboratory coat.[1]

[3]

Protects clothing and skin from

minor spills and splashes.

Footwear
Closed-toe and closed-heel

shoes.

Protects feet from spills and

falling objects.[5]

Respiratory

Generally not required if work

is performed in a well-

ventilated area or a chemical

fume hood.[3] If PELs are

exceeded, a full-face respirator

with appropriate cartridges

should be used.[3]

Engineering controls are the

primary method for controlling

inhalation hazards.

Operational Plan: Safe Handling Procedures
A systematic approach to handling Aminoethyl nitrate is essential to minimize the risk of

exposure and accidents.

Engineering Controls:

Ventilation: All work with Aminoethyl nitrate should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood to limit inhalation of any potential
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dust or vapors.[3]

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower must be located in the immediate work area.

Standard Operating Procedure (SOP):

Preparation:

Ensure the work area within the fume hood is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Review the experimental protocol and identify potential hazards.

Locate the nearest eyewash station, safety shower, and fire extinguisher.[4]

Keep containers of Aminoethyl nitrate sealed when not in use and store away from heat,

moisture, and incompatible materials.[3]

Handling:

Don the appropriate PPE as specified in the table above.

Dispense the chemical carefully, avoiding the creation of dust or aerosols.[3]

Use compatible equipment and glassware.

Keep containers closed when not in use.[3]

Post-Handling:

Decontaminate the work surface with a suitable solvent, followed by washing with soap

and water.

Carefully remove PPE to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[3]
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Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Aminoethyl nitrate

Preparation

Handling

Post-Handling

Verify Fume Hood Operation

Gather and Inspect PPE

Locate Emergency Equipment

Don Appropriate PPE

Dispense Chemical in Fume Hood

Keep Containers Closed

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE and Wash Hands
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Emergency Response for Aminoethyl nitrate Incidents

Incident Occurs

Spill? Personal Exposure? Fire?

Small Spill?

Yes

Exposure Type?

Yes

Fire Reached Explosives?

Yes

Trained Personnel Cleanup

Yes

Evacuate and Call EHS

No

Administer First Aid

Seek Medical Attention

EVACUATE and Call 911

Yes

Use Appropriate Extinguisher

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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